5-amino-1-(3-chlorobenzyl)-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-chlorophenyl)methyl]-N-(2,4-dimethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H18ClN5O/c1-11-6-7-15(12(2)8-11)21-18(25)16-17(20)24(23-22-16)10-13-4-3-5-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: BCRHJZKRYADRQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)Cl)N)C
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

5-amino-1-(3-chlorobenzyl)-N-(2,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18ClN5O and its molecular weight is 355.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of 2-substituted 8-azapurin-6-ones from 4-amino-1,2,3-triazole-5-carboxamides showcases the chemical versatility of triazole carboxamides, indicating their potential as intermediates in producing biologically active compounds (Albert & Trotter, 1979).
• A protocol based on ruthenium-catalyzed cycloaddition for preparing protected versions of triazole amino acids demonstrates the compound's relevance in peptidomimetics or biologically active compounds, suggesting broad applicability in drug design and medicinal chemistry (Ferrini et al., 2015).

Antimicrobial Activities

• Research on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, including compounds related to the chemical structure , highlights their potential in developing new antimicrobial agents, with some derivatives showing good or moderate activity against test microorganisms (Bektaş et al., 2010).

Solid-Phase Synthesis Applications

• Studies on solid-phase synthesis utilizing polymer-supported benzylamides suggest the utility of triazole compounds in peptide synthesis, particularly in the formation of C-terminal peptide amides under mild conditions, which is crucial for synthesizing sensitive biological molecules (Albericio & Barany, 2009).